molecular formula C14H14O2S2 B188891 (2-([2-(Hydroxymethyl)phenyl]disulfanyl)phenyl)methanol CAS No. 35190-71-7

(2-([2-(Hydroxymethyl)phenyl]disulfanyl)phenyl)methanol

Cat. No.: B188891
CAS No.: 35190-71-7
M. Wt: 278.4 g/mol
InChI Key: GBCUGUWBYDCGFX-UHFFFAOYSA-N
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Description

(2-([2-(Hydroxymethyl)phenyl]disulfanyl)phenyl)methanol is a useful research compound. Its molecular formula is C14H14O2S2 and its molecular weight is 278.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

35190-71-7

Molecular Formula

C14H14O2S2

Molecular Weight

278.4 g/mol

IUPAC Name

[2-[[2-(hydroxymethyl)phenyl]disulfanyl]phenyl]methanol

InChI

InChI=1S/C14H14O2S2/c15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16/h1-8,15-16H,9-10H2

InChI Key

GBCUGUWBYDCGFX-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)CO)SSC2=CC=CC=C2CO

Canonical SMILES

C1=CC=C(C(=C1)CO)SSC2=CC=CC=C2CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 30.8 g (0.20 mol) of o-mercaptobenzoic acid in 300 ml of dioxane was added to a mixture of 15.2 g (0.40 mol) lithium aluminum hydride in 300 ml of dioxane. 160 ml of tetrahydrofuran ("THF") was slowly added to this mixture with some loss of material due to bumping. The mixture was stirred for 2 hours followed by the slow addition of 15.2 ml of water, then 15.2 ml of 15% NaOH and finally 45.6 ml of water. The mixture was filtered with a methanol wash and the filtrate was concentrated to 20.0 g of oil. Methanol (250 ml) and 18.1 g (0.07 mol) of iodine were added and the mixture was stirred over the weekend. An equal volume of saturated NaCl solution was added and the solid was collected, washed with water, and recrystallized from aqueous ethanol. The yield of bis(2-hydroxymethylphenyl) disulfide was 10.0 g and had amp of 138.5°-139.5° C.
Name
Quantity
15.2 mL
Type
solvent
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step Two
Quantity
30.8 g
Type
reactant
Reaction Step Three
Quantity
15.2 g
Type
reactant
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Three
Name
Quantity
15.2 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
18.1 g
Type
reactant
Reaction Step Six
Quantity
250 mL
Type
solvent
Reaction Step Six
Name
Quantity
45.6 mL
Type
solvent
Reaction Step Seven

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